N'-(4-ethoxyphenyl)-N,N-dimethylthiourea

• IUPAC Name: 3-(4-ethoxyphenyl)-1,1-dimethylthiourea
• InChI: InChI=1S/C11H16N2OS/c1-4-14-10-7-5-9(6-8-10)12-11(15)13(2)3/h5-8H,4H2,1-3H3,(H,12,15)
• InChI Key: BUWULXOJLGNTGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)N(C)C
• Molecular Formula: C11H16N2OS
• DSSTOX Substance ID: DTXSID00354393
• Molecular Weight: 224.32 g/mol
• Solubility: >33.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 5304-13-2

Description

N-(4-ethoxyphenyl)-N,N-dimethylthiourea, also known as ETU, is a chemical compound that has gained significant attention in the field of scientific research. It is a thiourea derivative that has been widely studied for its various applications in the field of chemistry, biology, and medicine.

Mechanism of Action

N'-(4-ethoxyphenyl)-N,N-dimethylthiourea exerts its biological effects by inhibiting the activity of the enzyme thioredoxin reductase. Thioredoxin reductase is an important enzyme that plays a critical role in the regulation of cellular redox balance. Inhibition of thioredoxin reductase by N'-(4-ethoxyphenyl)-N,N-dimethylthiourea leads to an increase in reactive oxygen species (ROS) levels, which can induce apoptosis in cancer cells.
Biochemical and Physiological Effects
N'-(4-ethoxyphenyl)-N,N-dimethylthiourea has been shown to have various biochemical and physiological effects. It has been reported to have anti-tumor activity, and has been studied as a potential chemotherapeutic agent. N'-(4-ethoxyphenyl)-N,N-dimethylthiourea has also been shown to have anti-inflammatory and antioxidant activity, and has been studied for its potential use in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N'-(4-ethoxyphenyl)-N,N-dimethylthiourea has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and stored. It is also relatively inexpensive, making it an attractive option for researchers working on a tight budget. However, N'-(4-ethoxyphenyl)-N,N-dimethylthiourea has some limitations, including its potential toxicity and its limited solubility in water.

Future Directions

There are several future directions for research on N'-(4-ethoxyphenyl)-N,N-dimethylthiourea. One area of interest is the development of more potent and selective thioredoxin reductase inhibitors based on the structure of N'-(4-ethoxyphenyl)-N,N-dimethylthiourea. Another area of interest is the investigation of the potential use of N'-(4-ethoxyphenyl)-N,N-dimethylthiourea in combination with other chemotherapeutic agents for the treatment of cancer. Additionally, the development of new methods for the synthesis of N'-(4-ethoxyphenyl)-N,N-dimethylthiourea and its derivatives could lead to the discovery of new biological activities and applications.

Synthesis Methods

N'-(4-ethoxyphenyl)-N,N-dimethylthiourea can be synthesized by the reaction of 4-ethoxyaniline and dimethylthiocarbamoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then converted to the final product. The synthesis of N'-(4-ethoxyphenyl)-N,N-dimethylthiourea is a straightforward process and can be easily scaled up for large-scale production.

Scientific Research Applications

N'-(4-ethoxyphenyl)-N,N-dimethylthiourea has been extensively studied for its various applications in the field of scientific research. It has been used as a reagent in the synthesis of various organic compounds, including dyes, pharmaceuticals, and agrochemicals. N'-(4-ethoxyphenyl)-N,N-dimethylthiourea has also been used as a vulcanization accelerator for rubber, and as a crosslinking agent for polymers.